Cas no 618877-64-8 (4-(4-chlorobenzoyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-(4-chlorobenzoyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 618877-64-8
• MF: C₂₂H₂₂ClN₃O₄
• MW: 427.880784511566
• CID: 6024950
• PubChem ID: 6035572
• Update Time: 2025-10-23

4-(4-chlorobenzoyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzoyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one
• 4-(4-chlorobenzoyl)-3-hydroxy-1-(2-morpholinoethyl)-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one
• 2H-Pyrrol-2-one, 4-(4-chlorobenzoyl)-1,5-dihydro-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-5-(2-pyridinyl)-
• CHEMBL1566437
• 618877-64-8
• AKOS005549664
• AKOS016077982
• (4E)-4-[(4-chlorophenyl)-hydroxymethylidene]-1-(2-morpholin-4-ylethyl)-5-pyridin-2-ylpyrrolidine-2,3-dione
• F1525-1504
• Z319216532
• 4-(4-chlorobenzoyl)-3-hydroxy-1-[2-(morpholin-4-yl)ethyl]-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one

• Inchi： 1S/C22H22ClN3O4/c23-16-6-4-15(5-7-16)20(27)18-19(17-3-1-2-8-24-17)26(22(29)21(18)28)10-9-25-11-13-30-14-12-25/h1-8,19,28H,9-14H2
• InChI Key： WCPYYARCZZDZAC-UHFFFAOYSA-N
• SMILES： N1(CCN2CCOCC2)C(C2=NC=CC=C2)C(C(=O)C2=CC=C(Cl)C=C2)=C(O)C1=O

Computed Properties

• Exact Mass: 427.1298839g/mol
• Monoisotopic Mass: 427.1298839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 661.9±55.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(4-chlorobenzoyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one

Introduction to Compound CAS No. 618877-64-8: 4-(4-Chlorobenzoyl)-3-Hydroxy-1-[2-(Morpholin-4-Yl)Ethyl]-5-(Pyridin-2-Yl)-2,5-Dihydro-1H-Pyrrol-2-One

Compound CAS No. 618877-64-8, also known as 4-(4-chlorobenzoyl)-3-hydroxy-1-[2-(morpholin-4-yl)ethyl]-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one, is a highly specialized organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of pyrrolidone derivatives, which are widely studied for their diverse biological activities and applications in drug development.

The molecular structure of this compound is characterized by several key functional groups, including a chlorobenzoyl group, a morpholine moiety, and a pyridine ring. These groups contribute to its unique chemical properties and biological interactions. Recent studies have highlighted the importance of such compounds in targeting specific cellular pathways and enzymes, making them promising candidates for therapeutic interventions.

One of the most notable features of this compound is its pyrrolidone ring, which serves as a versatile scaffold for various chemical modifications. The presence of the chlorobenzoyl group at the 4-position introduces electronic effects that can influence the compound's stability and bioavailability. Additionally, the morpholine moiety at the 1-position adds a level of structural complexity, potentially enhancing its ability to interact with biological targets such as proteins or nucleic acids.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential binding affinities with key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Such findings suggest that this compound could play a role in the development of treatments for conditions like Alzheimer's disease.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported efficient routes for constructing the pyrrolidone core, often utilizing coupling reactions and ring-closing strategies. The incorporation of the morpholine group has been shown to improve the solubility and pharmacokinetic properties of the molecule, making it more suitable for in vivo studies.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key targets in cellular assays. For instance, studies have shown that it can modulate the activity of kinases involved in inflammatory pathways, potentially offering therapeutic benefits in chronic inflammatory diseases. Furthermore, its ability to cross the blood-brain barrier has been validated in preclinical models, highlighting its potential for central nervous system applications.

Recent research has also focused on optimizing the stereochemistry of this compound to enhance its selectivity and reduce off-target effects. By employing asymmetric synthesis techniques, scientists have been able to produce enantiomerically pure versions of the molecule, which are crucial for understanding its pharmacological profile.

The structural versatility of this compound has led to its exploration in various drug delivery systems. Researchers have investigated its compatibility with lipid-based nanoparticles and polymeric micelles, which could enhance its bioavailability and reduce systemic toxicity. These findings underscore its potential as a versatile platform for drug delivery applications.

In conclusion, compound CAS No. 618877-64-8 represents a significant advancement in the field of medicinal chemistry. Its unique combination of functional groups and promising biological activity make it a valuable candidate for further exploration in drug discovery programs. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across multiple therapeutic areas.